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Compound of Interest

2-Benzylisoindoline-4-carboxylic
Compound Name: o
aci

Cat. No.: B111566

Disclaimer: Despite a comprehensive search of scientific literature and chemical databases,
detailed technical information regarding the synthesis, experimental protocols, quantitative
biological data, and specific signaling pathways for 2-Benzylisoindoline-4-carboxylic acid
(CAS 127169-17-9) is not publicly available. The information presented herein is based on data
from chemical suppliers and general knowledge of related isoindoline structures. This
compound appears to be a novel or largely uncharacterized molecule, necessitating
experimental investigation to elucidate its properties and biological activities.

Core Compound Information

2-Benzylisoindoline-4-carboxylic acid is a heterocyclic organic compound containing an
isoindoline core structure, which is a bicyclic system composed of a fused benzene and
pyrrolidine ring. A benzyl group is attached to the nitrogen atom of the pyrrolidine ring, and a
carboxylic acid group is substituted at the 4-position of the benzene ring.

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 127169-17-9 Chemical Supplier Catalogs

Molecular Formula C16H15NO2 Chemical Supplier Catalogs

Molecular Weight 253.30 g/mol Chemical Supplier Catalogs
White to off-white solid ) )

Appearance ) Chemical Supplier Catalogs
(Predicted)

Boiling Point 406.4 £ 45.0 °C (Predicted) Chemical Supplier Catalogs

Density 1.263 + 0.06 g/cm? (Predicted) Chemical Supplier Catalogs

pKa 3.68 £ 0.20 (Predicted) Chemical Supplier Catalogs
Sealed in dry, room _ _

Storage Chemical Supplier Catalogs

temperature

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols for 2-Benzylisoindoline-4-carboxylic acid are

not available in the current scientific literature. However, a plausible synthetic route can be

conceptualized based on general organic chemistry principles for the formation of N-substituted

isoindolines and the functionalization of aromatic rings.

A potential synthetic approach could involve the following conceptual steps. Please note this is

a hypothetical pathway and would require experimental validation.
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Conceptual Synthetic Pathway
Phthalic anhydride derivative
(e.g., 4-carboxyphthalic anhydride)

Reaction with ammonia
or a primary amine

(Phthalimide derivative)

Reduction of imide carbonyls
(e.g4, with Zn/HCI or catalytic hydrogenation)

Csoindoline-4-carboxylic aci(D

-benzylation with benzyl halide
(e.g., begnzyl bromide) in the presence of a base

(Z-Benzylisoindoline—4—carboxylic acicD

Click to download full resolution via product page

Caption: A hypothetical synthetic route for 2-Benzylisoindoline-4-carboxylic acid.

Biological Activity and Potential Applications

While there is no specific biological data for 2-Benzylisoindoline-4-carboxylic acid, the

isoindoline scaffold is a recognized pharmacophore present in a variety of biologically active

molecules. Derivatives of isoindoline have been reported to exhibit a wide range of

pharmacological activities, including but not limited to:

e Analgesic and Anti-inflammatory Effects: Certain isoindoline derivatives have shown promise

as non-steroidal anti-inflammatory drugs (NSAIDs) and analgesics.
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» Enzyme Inhibition: The isoindoline core has been incorporated into inhibitors of various
enzymes, such as carbonic anhydrases and cholinesterases.

e Central Nervous System (CNS) Activity: Some isoindoline-based compounds have been
investigated for their potential in treating neurological and psychiatric disorders.

Given the presence of the carboxylic acid and benzyl moieties, 2-Benzylisoindoline-4-
carboxylic acid could be investigated for similar activities. The carboxylic acid group may
facilitate interactions with biological targets through hydrogen bonding and ionic interactions,

while the benzyl group can provide hydrophobic interactions.

Future Research Directions

The lack of available data for 2-Benzylisoindoline-4-carboxylic acid presents an opportunity
for novel research in medicinal chemistry and drug discovery. The following experimental
workflows are proposed for the initial characterization of this compound.

Proposed Experimental Workflow
Develop and optimize
a synthetic route

i

Structural confirmation
(NMR, MS, IR)
and purity analysis (HPLC)

In vitro biological screening
(e.g., enzyme inhibition assays,
receptor binding assays,
antiproliferative assays)

‘oo

In vivo studies in animal models Structure-Activity Relationship (SAR)
(if promising in vitro activity is observed) studies by synthesizing analogs
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Caption: A proposed workflow for the investigation of 2-Benzylisoindoline-4-carboxylic acid.

Conclusion

2-Benzylisoindoline-4-carboxylic acid (CAS 127169-17-9) is a chemical compound for which
there is a significant gap in the scientific literature. While its basic chemical properties can be
sourced from suppliers, its synthesis, biological activity, and potential applications remain to be
explored. The isoindoline core suggests that this molecule could be a valuable starting point for
the development of new therapeutic agents. Further experimental investigation is required to
unlock the potential of this compound for researchers, scientists, and drug development
professionals.

 To cite this document: BenchChem. [In-depth Technical Guide: 2-Benzylisoindoline-4-
carboxylic acid (CAS 127169-17-9)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111566#2-benzylisoindoline-4-carboxylic-acid-cas-
number-127169-17-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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